Cas no 1251924-70-5 (1-[(1-phenyltetrazol-5-yl)methyl]piperazine;dihydrochloride)

• Product Name: 1-[(1-phenyltetrazol-5-yl)methyl]piperazine;dihydrochloride
• CAS No: 1251924-70-5
• MF: C₁₂H₁₈Cl₂N₆
• MW: 317.217519283295
• CID: 4691322
• Update Time: 2025-05-19

1-[(1-phenyltetrazol-5-yl)methyl]piperazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(1-phenyl-1H-tetrazol-5-yl)methyl]piperazine dihydrochloride
• 1-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazine dihydrochloride
• Z1263529537
• 1-[(1-phenyltetrazol-5-yl)methyl]piperazine;dihydrochloride

• Inchi： 1S/C12H16N6.2ClH/c1-2-4-11(5-3-1)18-12(14-15-16-18)10-17-8-6-13-7-9-17;;/h1-5,13H,6-10H2;2*1H
• InChI Key： YCSQBALXDPOLKM-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(CC2=NN=NN2C2C=CC=CC=2)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 249
• Topological Polar Surface Area: 58.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-[(1-phenyltetrazol-5-yl)methyl]piperazine;dihydrochloride

Professional Introduction to 1-[({1-phenyltetrazol-5-yl}methyl)piperazine];dihydrochloride (CAS No: 1251924-70-5)

1-[({1-phenyltetrazol-5-yl}methyl)piperazine]dihydrochloride, identified by its CAS number 1251924-70-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of piperazine derivatives, which are well-known for their diverse pharmacological activities. The presence of a phenyltetrazole moiety in its structure imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 1-[({1-phenyltetrazol-5-yl}methyl)piperazine]dihydrochloride consists of a piperazine ring substituted with a methyl group that is further linked to a phenyltetrazole ring. The phenyltetrazole moiety is particularly noteworthy due to its ability to interact with various biological targets, including enzymes and receptors. This interaction potential has been exploited in the design of molecules with therapeutic efficacy in multiple disease areas.

In recent years, there has been growing interest in the development of novel compounds targeting neurological and psychiatric disorders. Piperazine derivatives have been extensively studied for their potential as pharmacological agents due to their ability to modulate neurotransmitter systems. Specifically, the compound 1-[({1-phenyltetrazol-5-yl}methyl)piperazine]dihydrochloride has shown promise in preclinical studies as a modulator of serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and schizophrenia.

The dihydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. This salt form is commonly used in drug development to improve the pharmacokinetic properties of active pharmaceutical ingredients (APIs). The enhanced solubility is particularly advantageous for oral administration, where poor solubility can limit the absorption and efficacy of a drug.

Recent advancements in computational chemistry and molecular modeling have facilitated the rational design of piperazine derivatives like 1-[({1-phenyltetrazol-5-yl}methyl)piperazine]dihydrochloride. These techniques allow researchers to predict the binding affinity and selectivity of a compound towards specific biological targets with high accuracy. This has led to the identification of novel lead compounds with improved therapeutic profiles.

The synthesis of 1-[({1-phenyltetrazol-5-yl}methyl)piperazine]dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the phenyltetrazole moiety into the piperazine backbone necessitates careful consideration of synthetic pathways to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process.

In vitro studies have demonstrated that 1-[({1-phenyltetrazol-5-yl}methyl)piperazine]dihydrochloride exhibits potent activity against various biological targets. For instance, it has been shown to inhibit the activity of monoamine oxidase (MAO) enzymes, which are involved in the metabolism of neurotransmitters such as serotonin and dopamine. Inhibiting MAO can lead to increased levels of these neurotransmitters in the synaptic cleft, potentially alleviating symptoms associated with neurodegenerative diseases.

The compound has also been investigated for its potential role in treating inflammation-related disorders. Piperazine derivatives have been reported to modulate inflammatory pathways by interacting with cytokine receptors and other inflammatory mediators. The presence of the phenyltetrazole moiety may contribute to these anti-inflammatory effects by influencing signaling cascades involved in immune responses.

Epidemiological studies have suggested that compounds targeting serotonin and dopamine pathways may have beneficial effects on cognitive function and mental health. The unique structural features of 1-[({1-phenyltetrazol-5-yl}methyl)piperazine]dihydrochloride make it a promising candidate for further investigation in this area. Its ability to modulate multiple neurotransmitter systems could provide a therapeutic edge over existing treatments.

The development of novel pharmaceuticals is often hampered by issues related to drug metabolism and transport across biological barriers. The dihydrochloride salt form of 1-[({1-phenyltetrazol-5-yl}methyl)piperazine]dihydrochloride has been engineered to overcome these challenges by improving solubility and membrane permeability. This optimization is crucial for ensuring that the compound reaches its target site of action effectively.

In conclusion, 1-[({1-phenyltetrazol-5-yl}methyl)piperazine]dihydrochloride (CAS No: 1251924-70-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity make it a valuable compound for further research and development. As our understanding of neurological and psychiatric disorders continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.